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Compound of Interest

Compound Name: Diethyl phenylphosphonate

Cat. No.: B156314

For Immediate Release

This technical guide provides an in-depth analysis of diethyl phenylphosphonate, a
significant organophosphorus compound with applications in organic synthesis and drug
development. This document is intended for researchers, scientists, and professionals in the
field of drug development, offering detailed information on its chemical properties, synthesis
protocols, and potential applications.

Core Molecular Data

Diethyl phenylphosphonate is a colorless liquid soluble in many organic solvents.[1] Its
fundamental chemical and physical properties are summarized below.

Property Value Reference
Molecular Formula C10H1503P [1112][3]
Molecular Weight 214.20 g/mol [3]

CAS Number 1754-49-0 [1][2]

Synthesis of Diethyl Phenylphosphonate

The synthesis of diethyl phenylphosphonate can be achieved through various methods. A
prevalent and straightforward laboratory-scale synthesis involves the reaction of triethyl

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b156314?utm_src=pdf-interest
https://www.benchchem.com/product/b156314?utm_src=pdf-body
https://www.benchchem.com/product/b156314?utm_src=pdf-body
https://www.chembk.com/en/chem/Diethyl%20Phenylphosphonate
https://www.chembk.com/en/chem/Diethyl%20Phenylphosphonate
https://www.chemicalbook.com/synthesis/diethyl-phenylphosphonate.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-phenylphosphonate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-phenylphosphonate
https://www.chembk.com/en/chem/Diethyl%20Phenylphosphonate
https://www.chemicalbook.com/synthesis/diethyl-phenylphosphonate.htm
https://www.benchchem.com/product/b156314?utm_src=pdf-body
https://www.benchchem.com/product/b156314?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

phosphite with benzoyl chloride.[2]

Experimental Protocol: Synthesis from Triethyl
Phosphite and Benzoyl Chloride

Materials:

Triethyl phosphite

» Benzoyl chloride

¢ Dichloromethane (CH2CI2)

 Silica gel (300-400 mesh)

e 25 mL round-bottom flask

e Magnetic stirrer and stir bar

o Apparatus for column chromatography

Procedure:

A dry 25 mL round-bottom flask is charged with triethyl phosphite (11.0 mmol, 1.27 mL) and
benzoyl chloride (10.0 mmol, 1.72 mL).[2]

The reaction mixture is stirred at room temperature for 12 hours.[2]

Upon completion, the crude product is purified by column chromatography over silica gel
(300-400 mesh).[2]

Dichloromethane (CH2CI2) is used as the eluent to isolate the analytically pure diethyl
phenylphosphonate.[2]

This reaction provides a reliable method for the preparation of diethyl phenylphosphonate for
research purposes.

Logical Workflow: Synthesis Pathway
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The following diagram illustrates the synthesis of diethyl phenylphosphonate from triethyl
phosphite and benzoyl chloride.

Triethyl Phosphite Benzoyl Chloride

Room Temp, 12h

Diethyl Phenylphosphonate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b156314?utm_src=pdf-body
https://www.benchchem.com/product/b156314?utm_src=pdf-body-img
https://www.benchchem.com/product/b156314?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/Diethyl%20Phenylphosphonate
https://www.chemicalbook.com/synthesis/diethyl-phenylphosphonate.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-phenylphosphonate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-phenylphosphonate
https://www.benchchem.com/product/b156314#diethyl-phenylphosphonate-molecular-weight-and-formula
https://www.benchchem.com/product/b156314#diethyl-phenylphosphonate-molecular-weight-and-formula
https://www.benchchem.com/product/b156314#diethyl-phenylphosphonate-molecular-weight-and-formula
https://www.benchchem.com/product/b156314#diethyl-phenylphosphonate-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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